Cas no 2111-46-8 (Marsformoxide B)

• Product Name: Marsformoxide B
• CAS No: 2111-46-8
• MF: C₃₂H₅₀O₃
• MW: 482.74
• CID: 285775
• PubChem ID: 15598266
• Update Time: 2025-04-29

Marsformoxide B Chemical and Physical Properties

Names and Identifiers

• 27-Norolean-14-en-3-ol,11,12-epoxy-13-methyl-, 3-acetate, (3b,11a,12a)-
• (3S,4aR,6aR,8aR,12aR,12bS,12cR,13aS,13bR,13cS)-4,4,6a,8a,11,11,12b,13c-octamethyl-1,2,3,4,4a,5,6,6a,8,8a,9,10,11,12,12a,12b,12c,13a,13b,13c-icosahydropiceno[13,14-b]oxiren-3-yl acetate
• Marsformoxide B
• [3S-(3a,4ab,6aa,8aa,12aa,12bb,12ca,13aa,13bb,13ca)]-1,2,3,4,4a,5,6,6a,8,8a,9,10,11,12,12a,12b,12c,13a,13b,13c-Eicosahydro-4,4,6a,8a,11,11,12b,13c-octamethylpiceno[13,14-b]oxiren-3
• 11a,12a-Oxidotaraxeryl acetate
• 27-Norolean-14-en-3-ol,11,12-epoxy-13-methyl-, acetate, (3b,11a,12a,13a)- (9CI)
• D-Friedoolean-14-en-3b-ol, 11a,12a-epoxy-, acetate (7CI,8CI)
• D-Friedoolean-14-en-3-ol, 11,12-epoxy-, acetate, (3b,11a,12a)-
• 11alpha,12alpha-Oxidotaraxeryl acetate
• AKOS032962675
• [(1S,2R,4S,5R,6S,9S,11R,14R,18R,23R)-1,6,10,10,14,18,21,21-octamethyl-3-oxahexacyclo[13.8.0.02,4.05,14.06,11.018,23]tricos-15-en-9-yl] acetate

• Inchi： 1S/C32H50O3/c1-19(33)34-23-12-15-30(7)20(28(23,4)5)11-14-31(8)21-10-13-29(6)17-16-27(2,3)18-22(29)32(21,9)26-24(35-26)25(30)31/h10,20,22-26H,11-18H2,1-9H3/t20-,22+,23-,24-,25+,26-,29-,30-,31-,32+/m0/s1
• InChI Key： QOGCRIPTNFPMGC-YGEHHLFGSA-N
• SMILES： O1[C@H]2[C@@H]1[C@@H]1[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@@]1(C)C1=CC[C@@]3(C)CCC(C)(C)C[C@H]3[C@]21C)OC(C)=O

Computed Properties

• Exact Mass: 482.37600
• Monoisotopic Mass: 482.37599545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 306-307 ºC (chloroform )
• Boiling Point: 520.7±50.0 °C at 760 mmHg
• Flash Point: 226.1±24.7 °C
• Solubility: Insuluble (6.8E-6 g/L) (25 ºC),
• PSA: 38.83000
• LogP: 7.72690
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Marsformoxide B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes